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Compound Name:
4-Bromoquinoline-6-carboxylic

acid

Cat. No.: B1344173 Get Quote

Introduction

4-Bromoquinoline-6-carboxylic acid is a chemical intermediate utilized in pharmaceutical

synthesis.[1] Due to its potential hazards, proper handling and storage procedures are critical

to ensure the safety of laboratory personnel and the integrity of the compound. This document

provides a comprehensive guide for researchers, scientists, and drug development

professionals on the safe handling, storage, and disposal of 4-Bromoquinoline-6-carboxylic
acid.

Hazard Identification

While a specific, comprehensive safety data sheet for 4-bromoquinoline-6-carboxylic acid is

not uniformly available, data from related bromoquinoline compounds indicate that it should be

handled with care. Potential hazards may include:

Skin Irritation: May cause skin irritation.[2]

Eye Irritation: May cause serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]

Harmful if Swallowed or in Contact with Skin: Some bromoquinoline derivatives are harmful if

swallowed or in contact with skin.[3]
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Personal Protective Equipment (PPE)

When handling 4-Bromoquinoline-6-carboxylic acid, the following personal protective

equipment should be worn:

Gloves: Chemical-resistant gloves (e.g., Nitrile rubber) are required.[3]

Eye Protection: Chemical safety goggles or a face shield must be worn.[2][4]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[4]

Respiratory Protection: In case of inadequate ventilation or when handling fine powders, a

dust mask (e.g., N95) or a respirator should be used.[2]

Engineering Controls

Fume Hood: All handling of 4-Bromoquinoline-6-carboxylic acid should be conducted in a

well-ventilated chemical fume hood.[4]

Safety Shower and Eyewash Station: A safety shower and eyewash station should be readily

accessible in the work area.[2][5]

Handling Procedures

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][6]

Wash hands and any exposed skin thoroughly after handling.[3][6]

Do not eat, drink, or smoke in the laboratory area where the chemical is being used.[3][6]

Avoid contact with skin and eyes.[2]

Minimize dust generation when handling the solid material.[2]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][3][6]
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Some sources recommend refrigeration, with storage temperatures between 2-8°C, while

others state room temperature is acceptable. For long-term storage as a powder, -20°C for 3

years and 4°C for 2 years has also been suggested for a related compound.[6]

Keep away from incompatible materials such as strong oxidizing agents, strong reducing

agents, strong acids, and strong alkalis.[2][6]

Protect from light, as some related compounds are light-sensitive.[2]

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[3][4] Seek medical attention if irritation

persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[3][6] Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water.[1][6] Seek immediate medical

attention.[1]

Spill and Waste Disposal

Spills: In case of a spill, evacuate the area. Wear appropriate PPE. For solid spills, sweep or

shovel the material into a suitable container for disposal, minimizing dust generation.[2] For

liquid spills, absorb with an inert material.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

This may involve incineration in a licensed facility.[2]
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Property Value
Source
Isomer/Compound

Citation

Melting Point 165 - 169 °C Not Specified [7]

39 - 43 °C 4-Bromoisoquinoline [3]

29 - 34 °C 4-Bromoquinoline

Boiling Point 280 - 285 °C 4-Bromoisoquinoline [3]

Flash Point > 110 °C (> 230 °F)
4-Bromoisoquinoline /

4-Bromoquinoline
[3]

Storage Temperature Room temperature
6-Bromoquinoline-3-

carboxylic acid
[8]

Refrigerated (Keep

refrigerated)

6-Bromo-4-

chloroquinoline
[5]

2-8°C 4-Bromoquinoline

Powder: -20°C (3

years), 4°C (2 years)

7-Bromoquinoline-4-

carboxylic acid
[6]

In solvent: -80°C (6

months), -20°C (1

month)

7-Bromoquinoline-4-

carboxylic acid
[6]

Incompatible Materials

Strong oxidizing

agents, strong

reducing agents,

strong acids/alkalis.

6-Bromoquinoline-3-

carboxylic acid / 7-

Bromoquinoline-4-

carboxylic acid

[2][6]

Note: Data for various bromoquinoline isomers and derivatives are included due to the limited

availability of specific data for 4-Bromoquinoline-6-carboxylic acid. This information should

be used as a guideline, and the specific SDS for the purchased product should always be

consulted.
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Experimental Protocol: Weighing and Dissolving 4-
Bromoquinoline-6-carboxylic acid for Reaction
Setup
This protocol outlines the safe procedure for weighing and dissolving solid 4-Bromoquinoline-
6-carboxylic acid for use in a chemical synthesis.

1. Preparation and Precautionary Measures 1.1. Ensure the chemical fume hood is operational

and the sash is at the appropriate height. 1.2. Don appropriate Personal Protective Equipment

(PPE): chemical safety goggles, a lab coat, and nitrile gloves. 1.3. Prepare the work area within

the fume hood by laying down absorbent bench paper. 1.4. Designate a specific area for

weighing and another for solvent handling to avoid cross-contamination. 1.5. Ensure an

appropriate fire extinguisher, safety shower, and eyewash station are accessible.

2. Weighing the Solid Compound 2.1. Place a clean, dry weighing boat on an analytical

balance inside the fume hood. 2.2. Tare the balance. 2.3. Carefully open the container of 4-
Bromoquinoline-6-carboxylic acid, avoiding any puff of powder. 2.4. Using a clean spatula,

carefully transfer the desired amount of the solid to the weighing boat. Minimize any dust

generation. 2.5. Securely close the container of 4-Bromoquinoline-6-carboxylic acid. 2.6.

Record the exact weight of the compound.

3. Dissolving the Compound 3.1. Select a clean, dry reaction vessel appropriate for the scale of

the reaction. 3.2. Carefully transfer the weighed 4-Bromoquinoline-6-carboxylic acid from

the weighing boat into the reaction vessel. A funnel may be used to prevent spillage. 3.3.

Measure the required volume of the appropriate solvent (e.g., DMF, THF, Methanol) in a

graduated cylinder. 3.4. Slowly add the solvent to the reaction vessel containing the solid. 3.5.

If necessary, use a magnetic stirrer or gentle agitation to aid dissolution. 3.6. Once the solid is

fully dissolved, the solution is ready for the subsequent reaction steps.

4. Post-Procedure Cleanup 4.1. Dispose of the used weighing boat and any contaminated

bench paper in the designated solid waste container. 4.2. Clean the spatula and any other used

equipment with an appropriate solvent, collecting the rinsate in a designated liquid waste

container. 4.3. Wipe down the work surface inside the fume hood. 4.4. Remove gloves and

wash hands thoroughly with soap and water.
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Visualizations
Workflow for Safe Handling of 4-Bromoquinoline-6-carboxylic acid
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Caption: Workflow for Safe Handling of 4-Bromoquinoline-6-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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